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Compound of Interest

Compound Name: 2-Amino-4-bromopyrimidine

Cat. No.: B1281446

Essential Safety and Handling Guide for 2-Amino-4-
bromopyrimidine

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 2-Amino-4-bromopyrimidine. Adherence to these
procedures is vital for ensuring personal safety and maintaining a secure laboratory
environment.

Chemical Identifier:

Name: 2-Amino-4-bromopyrimidine

CAS Number: 343926-69-2

Molecular Formula: C4H4BrN3[1]

Molecular Weight: 174.00 g/mol [1]

Hazard Identification and Classification

2-Amino-4-bromopyrimidine is classified as a hazardous substance. The primary routes of
exposure are inhalation, ingestion, and skin or eye contact.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[1][2]
Acute Toxicity, Dermal H312 Harmful in contact with skin.[2]
Acute Toxicity, Inhalation H332 Harmful if inhaled.[2]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][2]

Serious Eye Damage/Eye

Irritation

Causes serious eye irritation.

[1](2]

H319

Specific Target Organ Toxicity
(Single Exposure)

May cause respiratory
irritation.[1][2]

H335

Personal Protective Equipment (PPE) Requirements

A comprehensive approach to personal protection is mandatory when handling 2-Amino-4-

bromopyrimidine. The following table summarizes the required PPE.
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Protection Type

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Neoprene).
Double gloving is

recommended.

To prevent skin contact and
absorption.[1][3]

Eye and Face Protection

Chemical safety goggles and a

face shield.

To protect against splashes
and airborne particles that can

cause severe eye damage.[3]

[4]1[5]

Skin and Body Protection

A lab coat worn over long-
sleeved clothing and closed-
toe shoes. For larger quantities
or potential for splashing, a
chemical-resistant apron is

advised.

To minimize skin exposure.[1]

[3]

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
a fume hood is not available, a
NIOSH-approved respirator
with a particulates filter
(conforming to EN 143) is

necessary.

To prevent inhalation of dust or
vapors, which can cause

respiratory irritation.[3][6]

Operational and Handling Protocol

Adherence to a strict operational protocol is essential to minimize exposure and ensure safety.

Preparation and Handling Workflow
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Preparation
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:

@. Assemble all necessary lab equipmena
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Handling (Insicve Fume Hood)
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:

G. Add solvent slowly to avoid splashin@

:

@. Use appropriate tools for transfe@

N J
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[7. Decontaminate work surfaces)

;

@. Wash hands and exposed skin thorough@

;

@. Remove and dispose of/clean PPE correct@
N J

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 2-Amino-4-bromopyrimidine.
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Detailed Handling Procedures

o Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[1][3]

» Avoid Contact: Take measures to prevent the chemical from coming into contact with eyes,
skin, or clothing.[1][3]

e Dust and Inhalation: Avoid the formation of dust and aerosols to prevent inhalation.[1][3]

» Personal Hygiene: Wash your face, hands, and any exposed skin thoroughly after handling.
Do not eat, drink, or smoke in the work area.[3]

o Contaminated Clothing: Contaminated clothing should be removed and washed before
reuse.[1]

o Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated
place.[1][3]

Emergency and First Aid Procedures

Immediate action is required in the event of an exposure.

First Aid Response Plan

- Exposure Event

| iate Actions
/ o

Skin Contact: Eye Contact: Inhalation: 7 Ingestion:
Wash with plenty of soap and water for at least 15 minutes,) (Rinse with water for at least 15 minutes, including under the eyelids,) (Move to fresh air. If not breathing, give artificial respiration,) ~ |Rinse mouth. Do NOT induce vomiting.

/

Seek Immediate Medical Attention

Click to download full resolution via product page
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Caption: A flowchart outlining the immediate steps to take in case of an exposure.

Exposure Route First Aid Measures

Remove the person to fresh air and keep them
Inhalation comfortable for breathing. If symptoms persist,

seek medical attention.[1][3]

Immediately wash the affected area with plenty
Skin Contact of soap and water for at least 15 minutes. If skin

irritation occurs, get medical advice.[1][3]

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
Eye Contact do. Continue rinsing for at least 15 minutes. If

eye irritation persists, seek medical attention.[1]

[3]

Rinse mouth with water. Do NOT induce
Ingestion vomiting. Call a poison center or doctor if you

feel unwell.[1]

Disposal Plan

Proper disposal of 2-Amino-4-bromopyrimidine and any contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol

» Waste Segregation: Designate a specific, clearly labeled waste container for "Halogenated
Organic Solids." It is critical not to mix this waste with non-halogenated chemical waste.[6]

» Containerization: Collect all waste, including contaminated PPE and weighing papers, in a
dedicated, sealable container made of a non-reactive material such as glass or high-density
polyethylene (HDPE).[6]

e Labeling: The waste container must be immediately and clearly labeled with "Hazardous
Waste," the full chemical name "2-Amino-4-bromopyrimidine,” the approximate quantity,
the date, and the principal investigator's name and lab location.[6]
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» Accidental Spills: In case of a spill, sweep up the solid material and place it into a suitable

container for disposal.[1][7]

» Final Disposal: Dispose of the contents and the container at an approved waste disposal

facility in accordance with local, state, and federal regulations.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-Amino-4-
bromopyrimidine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281446#personal-protective-equipment-for-
handling-2-amino-4-bromopyrimidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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